Cas no 302912-17-0 (Tetracosanoic-1-13Cacid (9CI))

• Product name: Tetracosanoic-1-13Cacid (9CI)
• CAS No: 302912-17-0
• MF: C₂₄H₄₈O₂
• MW: 368.63672
• CID: 299322
• PubChem ID: 16213616

Tetracosanoic-1-13Cacid (9CI) Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic-1-13Cacid (9CI)
• lignoceric acid
• Tetracosanoic acid-1-13C, 99 atom % 13C
• (113C)Tetracosanoic acid
• DTXSID40584071
• Tetracosanoic-1-13C acid
• 302912-17-0
• (1-~13~C)Tetracosanoic acid

• Inchi： InChI=1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)/i24+1
• InChI Key： QZZGJDVWLFXDLK-MCHSYIMZSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCC[13C](=O)O

Computed Properties

• Exact Mass: 369.368785605g/mol
• Monoisotopic Mass: 369.368785605g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 80-82 °C
• Boiling Point: 272 °C10 mm Hg(lit.)
• Solubility: Not determined

Tetracosanoic-1-13Cacid (9CI) Security Information

• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids